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Compound of Interest

Compound Name: 2-Acetoxypropionyl! chloride

Cat. No.: B1275879

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise technical overview of the fundamental physicochemical
properties of 2-Acetoxypropionyl chloride (also known as O-Acetyl-lactoyl chloride). The
primary focus is the determination and presentation of the compound's molecular weight, a
critical parameter in chemical synthesis, stoichiometry, and analytical procedures. This guide is
intended to serve as a quick reference for professionals engaged in organic synthesis and
pharmaceutical development.

Chemical Identity and Formula

2-Acetoxypropionyl chloride is a chiral acylating agent used in various organic syntheses. Its
structure consists of a propionyl chloride backbone substituted with an acetoxy group at the
second carbon.

Chemical Name: 2-Acetoxypropionyl chloride

Synonym(s): O-Acetyl-L-lactyl chloride, AP-CI[1], (+)-O-Acetyl-D-lactoy! chloride[2]

CAS Number: 36394-75-9 (for the S-enantiomer)[1][3][4][5]

Molecular Formula: CsH7ClO3[2][3][4][5][6]
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The linear formula is represented as CHzCH(O2CCHs)COCI.[1]

Molecular Weight Calculation

The molecular weight (MW) is an intrinsic property derived from the molecular formula and the
atomic weights of the constituent elements. The calculation is based on the sum of the atomic
weights of all atoms in a single molecule.

The molecular weight for 2-Acetoxypropionyl chloride is 150.56 g/mol .[1][2][3][4][5][7]

The table below details the contribution of each element to the final molecular weight of
CsH7CIO:s.

] . Total
. Atomic Weight L
Element Symbol Atomic Count Contribution (
(g/mol)
g/mol )

Carbon C 5 12.011 60.055
Hydrogen H 7 1.008 7.056
Chlorine Cl 1 35.453 35.453
Oxygen o) 3 15.999 47.997

Total Molecular Weight  150.561

Note: The final calculated value is rounded to 150.56 g/mol for consistency with referenced
chemical supplier data.[1][2][3][4][5][7]

Experimental Protocols

The determination of a compound's molecular formula and weight is a foundational aspect of
chemical characterization, not a procedural experiment in itself. The value presented is a
calculated, theoretical molecular weight based on the standard atomic weights.

Experimental verification of this molecular weight can be achieved through analytical
techniques such as:
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e Mass Spectrometry (MS): This technique measures the mass-to-charge ratio (m/z) of ions.
High-resolution mass spectrometry (HRMS) can determine the exact mass of the compound
(e.g., 150.0083718 for CsH7ClOs[8]), which can be used to confirm the elemental
composition with high confidence.

« Titration: Purity assays, often performed by titration, rely on the accurate molecular weight
for stoichiometric calculations to determine the concentration of the substance.[2]

Detailed protocols for these analytical methods are standardized and widely available in
analytical chemistry literature; they are not specific to this compound alone.

Visualization

Visual diagrams are mandatory for illustrating signaling pathways, experimental workflows, or
complex logical relationships. However, the calculation of a fundamental, static
physicochemical property such as molecular weight does not involve a process or pathway that
can be represented by a flowchart or diagram. Therefore, a Graphviz visualization is not
applicable to the core topic of this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Acetoxypropionyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275879#2-acetoxypropionyl-chloride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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